Methyl-3-[3-(2-oxopropyl)phenyl]propanoate

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: methyl 3-[3-(2-oxopropyl)phenyl]propanoate
• InChI: InChI=1S/C13H16O3/c1-10(14)8-12-5-3-4-11(9-12)6-7-13(15)16-2/h3-5,9H,6-8H2,1-2H3
• InChI Key: LBLYMGIZCDYBBM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC=CC(=C1)CCC(=O)OC

Description

Methyl-3-[3-(2-oxopropyl)phenyl]propanoate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyl (2E)-3-[3-(2-oxopropyl)phenyl]acrylate (5.00 g, Preparation 138) and 10% palladium on carbon (500 mg) in ethanol (50 ml) was stirred under an atmosphere of hydrogen (60 psi) at room temperature for 16 hours. The catalyst was filtered off through arbocel and the filtrate concentrated in vacuo to give the title compound as a pale yellow oil which was used without further purification.